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Compound of Interest

Compound Name: Ethacure 300

Cat. No.: B8083435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for handling

Ethacure 300 in a laboratory setting. The following sections detail the material's properties,

potential hazards, recommended handling procedures, and emergency protocols to ensure a

safe research environment.

Chemical and Physical Properties
Ethacure 300 is a liquid aromatic diamine curative, primarily composed of

dimethylthiotoluenediamine (DMTDA).[1] It is recognized for its utility as a curative for

polyurethane cast elastomers and as a chain extender in various molding and coating

applications.[2][3] While effective in these roles, its chemical nature necessitates careful

handling in a laboratory environment.

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethacure 300
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Property Value

Appearance Clear to light amber, low viscosity liquid[4]

Chemical Name di-(methylthio)toluenediamine[5]

CAS Number 106264-79-3[1]

Molecular Weight 214.36 g/mol [1]

Boiling Point 353 °C (667 °F)[1][4]

Density 1.21 g/cm³ @ 20 °C (68 °F)[1][2]

Flash Point 176 °C (349 °F)[2]

Viscosity 420 cps @ 25 °C (77 °F)[4]

Vapor Pressure < 1 Pa @ 25 °C (77 °F)[2]

Water Solubility 1.0 g/L[1]

Health and Safety Data
Ethacure 300 presents several health hazards that require stringent safety measures in a

laboratory setting. It is harmful if swallowed or in contact with skin, causes serious eye irritation,

and may lead to organ damage through prolonged or repeated exposure.[6][7]

Table 2: Summary of Toxicological Data
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Hazard Classification Description

Acute Oral Toxicity
Category 4: Harmful if swallowed.[5] LD50 (rat):

485 mg/kg.[8]

Skin Irritation Irritating to skin.[9]

Eye Irritation Irritating to eyes.[9]

Skin Sensitization May cause an allergic skin reaction.[5]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[6] Liver and

kidney effects have been observed in laboratory

animals.[9]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[5][6]

Experimental Protocols for Safe Laboratory
Handling
The following protocols are designed to ensure the safe handling of Ethacure 300 during

laboratory procedures. Adherence to these guidelines is critical to minimize exposure and

prevent accidents.

Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following workflow outlines the mandatory PPE for handling Ethacure 300.
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Personal Protective Equipment (PPE) Workflow

Start: Prepare to
Handle Ethacure 300

Wear Chemical
Safety Goggles or

Face Shield

Wear Chemical-Resistant
Gloves (e.g., Nitrile,

Breakthrough >480 min)

Wear a Lab Coat or
Chemical-Resistant Apron

Is there a risk of
vapor or aerosol

generation?
Use a NIOSH-approved

Respirator with an
Appropriate Filter

Yes

Proceed with
Laboratory Work

No
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General Handling and Storage Protocol

Receive Ethacure 300
Container

Inspect Container for
Damage or Leaks

Store in a Cool, Dry,
Well-Ventilated Area

No Leaks

Follow Spill
Cleanup Protocol

Leak Detected

Blanket with Dry
Nitrogen Before Sealing

Use in a Well-Ventilated
Area or with Local
Exhaust Ventilation

Avoid Contact with
Incompatible Materials,

Heat, and Ignition Sources

Keep Container
Tightly Sealed

When Not in Use

End of Handling
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Spill Management Workflow

Spill of
Ethacure 300 Occurs

Evacuate the Immediate
Area and Alert Colleagues

Increase Ventilation
to the Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill with
Inert Absorbent Material

(Sand, Earth, Vermiculite)

Collect Absorbed Material
into a Labeled Hazardous

Waste Container

Decontaminate the Spill
Area with Soap and Water

Dispose of Waste Through a
Licensed Hazardous Waste

Disposal Company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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